Cas no 2171917-97-6 (1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylazetidine-3-carboxylic acid)

• Product Name: 1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylazetidine-3-carboxylic acid
• CAS No: 2171917-97-6
• MF: C₂₅H₂₆N₂O₅
• MW: 434.484346866608
• CID: 6194209
• PubChem ID: 165747469
• Update Time: 2025-10-30

1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylazetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylazetidine-3-carboxylic acid
• 1-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentanecarbonyl]azetidine-3-carboxylic acid
• EN300-1502972
• 2171917-97-6

• Inchi： 1S/C25H26N2O5/c28-22(29)16-13-27(14-16)23(30)25(11-5-6-12-25)26-24(31)32-15-21-19-9-3-1-7-17(19)18-8-2-4-10-20(18)21/h1-4,7-10,16,21H,5-6,11-15H2,(H,26,31)(H,28,29)
• InChI Key： QWAJPWSFAVGUFC-UHFFFAOYSA-N
• SMILES： O=C(C1(CCCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CC(C(=O)O)C1

Computed Properties

• Exact Mass: 434.18417193g/mol
• Monoisotopic Mass: 434.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylazetidine-3-carboxylic acid

Recent Advances in the Study of 1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylazetidine-3-carboxylic acid (CAS: 2171917-97-6)

The compound 1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylazetidine-3-carboxylic acid (CAS: 2171917-97-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, serves as a critical intermediate in the synthesis of peptide-based therapeutics and small-molecule inhibitors. Recent studies have explored its potential applications in drug discovery, particularly in targeting protein-protein interactions and enzyme modulation.

One of the key areas of research involving this compound is its role in solid-phase peptide synthesis (SPPS). The 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group is widely used in SPPS due to its stability under basic conditions and ease of removal under mild conditions. The incorporation of the cyclopentanecarbonyl and azetidine-3-carboxylic acid moieties enhances the conformational rigidity and bioavailability of the resulting peptides, making this compound a valuable building block for the development of novel therapeutics.

Recent publications have highlighted the synthesis and optimization of 1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylazetidine-3-carboxylic acid, with a focus on improving yield and purity. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have been employed to characterize the compound and its derivatives. These studies have provided insights into the structural determinants that influence its reactivity and stability, which are crucial for its application in drug development.

In addition to its synthetic utility, this compound has been investigated for its biological activity. Preliminary studies suggest that derivatives of 1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylazetidine-3-carboxylic acid exhibit promising inhibitory effects on specific enzymes involved in inflammatory and oncogenic pathways. For instance, researchers have reported its potential as a scaffold for designing inhibitors of matrix metalloproteinases (MMPs), which play a critical role in tumor metastasis and tissue remodeling.

Furthermore, the compound's compatibility with automated peptide synthesizers has been explored, enabling high-throughput production of peptide libraries for screening purposes. This advancement has accelerated the discovery of lead compounds with enhanced binding affinity and selectivity for therapeutic targets. The integration of computational modeling and structure-activity relationship (SAR) studies has further refined the design of derivatives based on this scaffold.

Despite these promising developments, challenges remain in the large-scale production and application of 1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylazetidine-3-carboxylic acid. Issues such as solubility, stability under physiological conditions, and potential off-target effects need to be addressed to fully realize its therapeutic potential. Ongoing research aims to optimize the physicochemical properties of this compound and its derivatives to improve their pharmacokinetic and pharmacodynamic profiles.

In conclusion, 1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylazetidine-3-carboxylic acid (CAS: 2171917-97-6) represents a versatile and valuable tool in chemical biology and drug discovery. Its unique structural features and synthetic accessibility make it an attractive candidate for the development of next-generation therapeutics. Future studies will likely focus on expanding its applications and addressing the current limitations to facilitate its translation into clinical settings.